Benzoic acid, 4-(1,1-dimethylethyl)-, sodium salt
Benzoic acid, 4-(1,1-dimethylethyl)-, sodium salt
Brand Name:
Vulcanchem
CAS No.:
17264-53-8
VCID:
VC21047292
InChI:
InChI=1S/C11H14O2.Na/c1-11(2,3)9-6-4-8(5-7-9)10(12)13;/h4-7H,1-3H3,(H,12,13);
SMILES:
CC(C)(C)C1=CC=C(C=C1)C(=O)[O-].[Na+]
Molecular Formula:
C11H14NaO2
Molecular Weight:
201.22 g/mol
Benzoic acid, 4-(1,1-dimethylethyl)-, sodium salt
CAS No.: 17264-53-8
Cat. No.: VC21047292
Molecular Formula: C11H14NaO2
Molecular Weight: 201.22 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 17264-53-8 |
|---|---|
| Molecular Formula | C11H14NaO2 |
| Molecular Weight | 201.22 g/mol |
| IUPAC Name | sodium;4-tert-butylbenzoate |
| Standard InChI | InChI=1S/C11H14O2.Na/c1-11(2,3)9-6-4-8(5-7-9)10(12)13;/h4-7H,1-3H3,(H,12,13); |
| Standard InChI Key | KFKZOYYINITIPB-UHFFFAOYSA-N |
| Isomeric SMILES | CC(C)(C)C1=CC=C(C=C1)C(=O)[O-].[Na+] |
| SMILES | CC(C)(C)C1=CC=C(C=C1)C(=O)[O-].[Na+] |
| Canonical SMILES | CC(C)(C)C1=CC=C(C=C1)C(=O)O.[Na] |
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